Cas no 2229143-14-8 (5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine
• CAS No: 2229143-14-8
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 6480835
• PubChem ID: 165691447
• Update Time: 2025-10-28

5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine
• EN300-1815882
• 2229143-14-8

• Inchi： 1S/C7H7N3O2/c1-4-2-5(9-11-4)6-3-7(8)10-12-6/h2-3H,1H3,(H2,8,10)
• InChI Key： WDIHEUJFOZGBLR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=CC(N)=NO2)=N1

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine

Introduction to 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine (CAS No. 2229143-14-8)

5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2229143-14-8, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this compound consists of an oxazole ring system, which is a key feature contributing to its pharmacological properties.

The 5-methyl substituent on the oxazole ring enhances the compound's reactivity and interaction with biological targets. This modification is particularly important in medicinal chemistry, as it can influence the compound's solubility, metabolic stability, and binding affinity. The presence of an additional oxazole ring in the structure further complicates its interactions, making it a versatile scaffold for drug discovery.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine in modulating various biological pathways. Studies have shown that oxazole derivatives exhibit a wide range of activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for further investigation in these areas.

In the context of drug development, the pharmacokinetic profile of 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine is a critical factor to consider. The compound's ability to cross biological membranes and reach target sites efficiently determines its therapeutic efficacy. Preliminary studies suggest that this compound may have favorable pharmacokinetic properties, which could enhance its potential as a drug candidate.

The synthesis of 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-amine involves complex organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield. These advancements in synthetic chemistry are crucial for facilitating further research and development in this field.

One of the most exciting aspects of 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-3-am ine is its potential application in targeting specific disease pathways. For instance, research has indicated that oxazole derivatives can interact with enzymes and receptors involved in cancer progression. The structural versatility of this compound allows for modifications that can enhance its specificity for particular biological targets.

Moreover, the biological activity of 5-(5-methyl -1,2 -oxazol -3 -yl)-1 ,2 -ox az ol -3 -amine has been explored in various preclinical models. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. The compound's ability to modulate key signaling pathways makes it a promising candidate for treating a variety of diseases.

In conclusion, 5-(5-methyl -1 ,2 -ox az ol -3 -yl)-1 ,2 -ox az ol -3 -amine (CAS No. 2229143 -14 -8) is a fascinating compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in medicine.